Cas no 1804778-68-4 (2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804778-68-4
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4837461
• Update Time: 2025-10-19

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)3-1-5(18-8(12,13)14)17-4(2-16)6(3)15/h1H,2,16H2
• InChI Key： XWRKNEOPIATNMW-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC(=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804778-68-4)

2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804778-68-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, an iodine atom, and multiple trifluoromethyl groups, which collectively contribute to its potential therapeutic applications and biological activities.

The aminomethyl group in the compound is a key functional moiety that can participate in various chemical reactions and interactions, making it a valuable scaffold for the design of novel drugs. The presence of the iodine atom imparts additional reactivity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. The trifluoromethyl groups, known for their electron-withdrawing effects, enhance the lipophilicity of the molecule, which can be crucial for crossing biological membranes and achieving desired therapeutic effects.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored its activity as a potent inhibitor of a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively inhibited the enzyme with high selectivity and low cytotoxicity, suggesting its potential as a lead compound for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2022), 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine was evaluated for its anti-inflammatory properties. The results indicated that the compound exhibited significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This finding opens up new avenues for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The structural versatility of 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine also makes it an attractive candidate for derivatization and optimization. Chemists can modify the aminomethyl group or introduce additional functional groups to fine-tune the compound's pharmacological profile. For example, attaching different substituents to the aminomethyl group can enhance its binding affinity to specific receptors or improve its solubility in aqueous environments.

Moreover, the iodine atom in 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine can be utilized for radiolabeling purposes, which is particularly useful in imaging studies and drug metabolism research. Radiolabeled derivatives of this compound can provide valuable insights into its distribution and metabolism in vivo, aiding in the optimization of drug delivery strategies.

The trifluoromethoxy and trifluoromethyl groups in 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are known to confer enhanced lipophilicity and metabolic stability. These properties are crucial for ensuring that the compound remains active over extended periods and can effectively reach its target site within the body. Additionally, these groups can influence the compound's binding affinity to specific proteins or receptors, which is essential for achieving desired therapeutic outcomes.

In conclusion, 2-(Aminomethyl)-3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804778-68-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery and development, particularly in areas such as cancer therapy and inflammation management. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, solidifying its position as a key compound in modern drug development efforts.